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Compound of Interest

Compound Name: Yttrium chloride hexahydrate

Cat. No.: B12062264

Get Quote

For Immediate Use by Laboratory Professionals

As a senior application scientist, I understand that meticulous and safe laboratory practices are

paramount, extending from the experimental phase to the final disposal of chemical waste. This

guide provides an in-depth, procedural framework for the proper disposal of yttrium chloride
hexahydrate, ensuring the safety of personnel and the protection of our environment.

Section 1: Hazard Assessment of Yttrium Chloride
Hexahydrate
Yttrium chloride hexahydrate (YCl₃·6H₂O) is a white, crystalline solid that is soluble in water.

[1] While not combustible, it presents several hazards that necessitate careful handling and

disposal.

Key Hazards:

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[2][3]

Respiratory Irritation: May cause respiratory irritation if inhaled.[2][3]
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Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.

Hygroscopic Nature: The compound is hygroscopic, meaning it readily absorbs moisture

from the air.[2][3]

Hazardous Decomposition: When heated, it may decompose and release hydrogen chloride

gas.[2][3]

Hazard GHS Classification Precautionary Statement

Skin Irritation Category 2 H315: Causes skin irritation[2]

Eye Irritation Category 2
H319: Causes serious eye

irritation[2]

Respiratory Irritation STOT SE 3
H335: May cause respiratory

irritation[2]

Aquatic Hazard (Acute) Category 1
H400: Very toxic to aquatic

life[4]

Aquatic Hazard (Chronic) Category 1
H410: Very toxic to aquatic life

with long lasting effects

Section 2: Personal Protective Equipment (PPE)
Prior to handling yttrium chloride hexahydrate for any purpose, including disposal, it is

imperative to be outfitted with the appropriate personal protective equipment.

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN 166 (EU) or NIOSH (US) standards.[5]

Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or impervious

clothing are essential to prevent skin contact.[5][6]

Respiratory Protection: In cases where dust may be generated or if exposure limits are

exceeded, a full-face respirator with a particulate filter is necessary.[5][7]

Section 3: Spill and Leak Procedures
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In the event of a spill, immediate and appropriate action is crucial to mitigate exposure and

environmental contamination.

Minor Spills (Solid):

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Containment: Carefully sweep up the spilled solid material, avoiding dust generation.[8][9]

Collection: Place the collected material into a suitable, labeled, and sealed container for

disposal.[3][8]

Decontamination: Clean the spill area with a damp cloth or paper towels. Dispose of cleaning

materials in the same hazardous waste container.

Major Spills:

For large spills, or if the substance is in a solution, the procedure is more involved.

Evacuate and Secure: Evacuate the laboratory and restrict access.

Notify Authorities: Contact your institution's Environmental Health and Safety (EHS) office or

the appropriate emergency response team.[10]

Containment (if safe to do so): Use a non-combustible absorbent material like sand or earth

to contain the spill.[11] Do not use combustible materials like paper towels to absorb the

liquid.[11]

Professional Cleanup: Allow trained personnel to manage the cleanup and disposal.

Section 4: Disposal Protocol
The guiding principle for the disposal of yttrium chloride hexahydrate is to prevent its release

into the environment. Disposal must be in accordance with all applicable federal, state, and

local regulations.[6] It may be necessary to dispose of yttrium as a hazardous waste. Contact

your state Department of Environmental Protection (DEP) or your regional office of the federal

Environmental Protection Agency (EPA) for specific recommendations.[12]
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Step-by-Step Disposal Workflow
The preferred method for treating aqueous solutions of yttrium chloride is through precipitation

to convert the soluble yttrium ions into an insoluble, more stable form.

Caption: Workflow for the precipitation and disposal of yttrium chloride waste.

Detailed Protocol:

Waste Collection: Collect all aqueous waste containing yttrium chloride hexahydrate in a

designated, clearly labeled, and sealed container.

pH Adjustment: In a well-ventilated fume hood, carefully adjust the pH of the waste solution

to a neutral or slightly basic level. This can be achieved by the slow addition of a base such

as sodium hydroxide (NaOH) or ammonium hydroxide (NH₄OH) while stirring. Monitor the

pH continuously with a calibrated pH meter.

Precipitation: Slowly add a solution of a precipitating agent, such as oxalic acid or sodium

oxalate, to the pH-adjusted yttrium chloride solution.[13][14] This will cause the formation of

insoluble yttrium oxalate.

Separation: Allow the precipitate to settle. Separate the solid yttrium oxalate from the liquid

supernatant by filtration or decantation.

Filtrate Management: Test the remaining filtrate for any residual yttrium ions. If necessary,

repeat the precipitation process. Once cleared of hazardous materials, the filtrate can be

disposed of according to local regulations.

Solid Waste Disposal: The collected yttrium oxalate precipitate should be dried and placed in

a sealed, labeled container. This container must be disposed of as hazardous waste through

a licensed disposal company.[15]

Important Considerations:

Never mix yttrium chloride waste with other chemical waste streams unless compatibility has

been confirmed.
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Avoid disposing of yttrium chloride hexahydrate directly down the drain, as it is harmful to

aquatic life.

Maintain meticulous records of all waste generated and its disposal.

By adhering to these procedures, you contribute to a safer laboratory environment and ensure

responsible stewardship of our natural resources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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